Cas no 2034276-98-5 (2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone)

2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone is a heterocyclic compound featuring a quinoline-pyrrolidine core linked to a dimethylisoxazole moiety via a ketone bridge. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The quinoline scaffold offers strong binding affinity to biological targets, while the isoxazole group enhances metabolic stability. The pyrrolidine linker provides conformational flexibility, facilitating interactions with diverse receptors. Its well-defined synthetic route ensures high purity and reproducibility, making it suitable for research applications in drug discovery. The compound’s modular design allows for further derivatization, enabling exploration of structure-activity relationships in pharmacological studies.
2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone structure
2034276-98-5 structure
Product Name:2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone
CAS No:2034276-98-5
MF:C20H21N3O3
MW:351.399044752121
CID:5550571
PubChem ID:91815097
Update Time:2025-10-30

2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(quinolin-8-yloxy)pyrrolidin-1-yl]ethan-1-one
    • 2-(3,5-dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone
    • 2034276-98-5
    • AKOS025317326
    • 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-quinolin-8-yloxypyrrolidin-1-yl)ethanone
    • F6474-3233
    • 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone
    • Inchi: 1S/C20H21N3O3/c1-13-17(14(2)26-22-13)11-19(24)23-10-8-16(12-23)25-18-7-3-5-15-6-4-9-21-20(15)18/h3-7,9,16H,8,10-12H2,1-2H3
    • InChI Key: RZRSCEDUMLJBCT-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC2=CC=CN=C12)C1CN(C(CC2C(C)=NOC=2C)=O)CC1

Computed Properties

  • Exact Mass: 351.15829154g/mol
  • Monoisotopic Mass: 351.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68.5Ų

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Additional information on 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone

Introduction to 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 2034276-98-5)

2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone, also known by its CAS number 2034276-98-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethylisoxazole ring, a quinoline moiety, and a pyrrolidine group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone involves several sophisticated chemical reactions. Typically, the synthesis begins with the formation of the dimethylisoxazole ring, followed by the introduction of the quinoline and pyrrolidine moieties. The final step involves the coupling of these intermediates to form the target compound. Recent advancements in synthetic methodologies have made this process more efficient and scalable, enabling researchers to produce larger quantities for further studies.

In terms of its biological activities, 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone has been investigated for its neuroprotective effects. Preclinical studies have shown that it can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound could be a valuable therapeutic agent in the management of neurodegenerative disorders.

The pharmacokinetic properties of 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Furthermore, its low toxicity and high selectivity for target receptors make it an attractive molecule for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential therapeutic applications in various diseases.

In conclusion, 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 2034276-98-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.

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